Cas no 1935297-68-9 (8-fluoro-7-methyl-1,2,3,4-tetrahydroquinolin-4-one)

• Product Name: 8-fluoro-7-methyl-1,2,3,4-tetrahydroquinolin-4-one
• CAS No: 1935297-68-9
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• CID: 6528896
• PubChem ID: 130935642
• Update Time: 2025-06-16

8-fluoro-7-methyl-1,2,3,4-tetrahydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-7-methyl-1,2,3,4-tetrahydroquinolin-4-one
• 1935297-68-9
• EN300-1083334
• 8-fluoro-7-methyl-2,3-dihydroquinolin-4(1H)-one

• Inchi： 1S/C10H10FNO/c1-6-2-3-7-8(13)4-5-12-10(7)9(6)11/h2-3,12H,4-5H2,1H3
• InChI Key： AKUPLZOQDOGDTC-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC2C(CCNC=21)=O

Computed Properties

• Exact Mass: 179.074642105g/mol
• Monoisotopic Mass: 179.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Additional information on 8-fluoro-7-methyl-1,2,3,4-tetrahydroquinolin-4-one

Introduction to 8-fluoro-7-methyl-1,2,3,4-tetrahydroquinolin-4-one (CAS No. 1935297-68-9)

8-fluoro-7-methyl-1,2,3,4-tetrahydroquinolin-4-one, identified by its CAS number 1935297-68-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydroquinoline class, a structural motif known for its broad spectrum of biological activities. The presence of both a fluoro and a methyl substituent in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The chemical structure of 8-fluoro-7-methyl-1,2,3,4-tetrahydroquinolin-4-one consists of a seven-membered aromatic ring system fused with a piperidine ring. The fluorine atom at the 8-position enhances the lipophilicity and metabolic stability of the molecule, while the methyl group at the 7-position influences its binding affinity to biological targets. These structural features make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in tetrahydroquinoline derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds within this class exhibit potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The fluorine substituent, in particular, has been widely utilized in drug design to improve pharmacokinetic properties such as bioavailability and half-life.

One of the most compelling aspects of 8-fluoro-7-methyl-1,2,3,4-tetrahydroquinolin-4-one is its versatility as a pharmacophore. Researchers have leveraged its scaffold to develop novel molecules with improved selectivity and potency. For instance, derivatives of this compound have been investigated for their potential in targeting specific enzymes involved in cancer progression. The fluoro group's ability to modulate electron density has been particularly useful in optimizing binding interactions with protein targets.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications affect the biological activity of 8-fluoro-7-methyl-1,2,3,4-tetrahydroquinolin-4-one. Molecular docking studies have revealed that small changes in the substitution pattern can significantly alter its affinity for biological receptors. This insight has guided the design of more potent and selective analogs.

The synthesis of 8-fluoro-7-methyl-1,2,3,4-tetrahydroquinolin-4-one presents both challenges and opportunities. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. However, recent methodologies have focused on streamlined approaches that minimize synthetic steps while maintaining efficiency. These innovations have made it more feasible to produce this compound on a larger scale for research purposes.

The pharmacological profile of 8-fluoro-7-methyl-1,2,3,4-tetrahydroquinolin-4-one has been extensively studied in preclinical models. Initial findings suggest that it exhibits promising activity against certain disease states without significant side effects. This has prompted further investigation into its potential as a lead compound for drug development programs.

In conclusion,8-fluoro-7-methyl-1,2,3,4-tetrahydroquinolin-4-one (CAS No. 1935297-68-9) represents a compelling example of how structural innovation can lead to the discovery of novel therapeutic agents. Its unique chemical properties and biological potential make it a cornerstone in ongoing research efforts aimed at addressing unmet medical needs.